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Compound of Interest

Compound Name: Propyl bromoacetate

Cat. No.: B1345692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

propyl bromoacetate, specifically its boiling point and density. The information is presented to

be a valuable resource for laboratory and development work, with a focus on clarity and

practical application.

Core Physical Properties
Propyl bromoacetate is a chemical compound with the molecular formula C₅H₉BrO₂. An

understanding of its physical properties is essential for its proper handling, storage, and use in

various chemical syntheses.

Quantitative Data Summary
The boiling point and density of propyl bromoacetate have been determined and reported in

various chemical databases. A summary of these values is presented below for easy reference

and comparison.
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Physical Property Value Conditions Source(s)

Boiling Point 177.3 °C at 760 mmHg [1]

176 °C Not specified [2]

175-176 °C at 758 mmHg [3][4]

Density 1.417 g/cm³ Not specified [1]

1.412 g/mL Not specified [2][5]

1.399 g/mL Not specified [4]

1.39 g/cm³ Not specified [3]

Experimental Protocol: Determination of Boiling
Point
The following is a generalized experimental methodology for the determination of the boiling

point of a liquid organic compound such as propyl bromoacetate, based on common

laboratory techniques.

Principle:

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. At this temperature, the liquid undergoes a phase transition

to a gas.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Beaker

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemnet.com/cas/en/35223-80-4/Propyl-bromoacetate.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=propyl+bromoacetate
https://www.chembk.com/en/chem/Propyl%20bromoacetate
https://www.fishersci.ca/shop/products/n-propyl-bromoacetate-97-thermo-scientific/p-7045776
https://www.chemnet.com/cas/en/35223-80-4/Propyl-bromoacetate.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=propyl+bromoacetate
http://www.stenutz.eu/chem/solv6.php?name=n-propyl+bromoacetate
https://www.fishersci.ca/shop/products/n-propyl-bromoacetate-97-thermo-scientific/p-7045776
https://www.chembk.com/en/chem/Propyl%20bromoacetate
https://www.benchchem.com/product/b1345692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stirring rod or magnetic stirrer

Clamps and stand

Procedure:

Sample Preparation: A small volume (a few milliliters) of propyl bromoacetate is placed into

a clean, dry test tube.

Capillary Tube Insertion: A capillary tube, with its open end facing down, is placed inside the

test tube containing the sample.

Apparatus Assembly: The test tube is securely clamped in a heating bath (e.g., paraffin oil

bath) and a thermometer is positioned so that the bulb is level with the sample.

Heating: The heating bath is gently and uniformly heated. A stirring mechanism should be

used to ensure even heat distribution.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles. As the boiling point is approached and exceeded, a rapid and

continuous stream of bubbles will emerge from the capillary tube.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed

to cool. The boiling point is the temperature at which the bubbling stops and the liquid just

begins to be drawn back into the capillary tube.

Pressure Correction: The atmospheric pressure at the time of the experiment should be

recorded. If the atmospheric pressure is not 760 mmHg, a correction may be necessary to

determine the normal boiling point.

Experimental Workflow Visualization
The logical flow of the boiling point determination experiment can be visualized as follows:
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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